Cas no 1379335-44-0 (4-(Thiomorpholinomethyl)benzenethiol)

• Product Name: 4-(Thiomorpholinomethyl)benzenethiol
• CAS No: 1379335-44-0
• MF: C₁₁H₁₅NS₂
• MW: 225.373500108719
• MDL: MFCD19443035
• CID: 5039036
• Update Time: 2026-02-28

4-(Thiomorpholinomethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Thiomorpholino)methyl]thiophenol
• 4-(Thiomorpholinomethyl)benzenethiol
• 4-(THIOMORPHOLIN-4-YLMETHYL)BENZENE-1-THIOL

• MDL： MFCD19443035
• Inchi： 1S/C11H15NS2/c13-11-3-1-10(2-4-11)9-12-5-7-14-8-6-12/h1-4,13H,5-9H2
• InChI Key： JVTOCFVRQBBBIP-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(=CC=2)S)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-(Thiomorpholinomethyl)benzenethiol

Comprehensive Overview of 4-(Thiomorpholinomethyl)benzenethiol (CAS No. 1379335-44-0): Properties, Applications, and Industry Insights

4-(Thiomorpholinomethyl)benzenethiol (CAS No. 1379335-44-0) is a sulfur-containing organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its thiomorpholine and benzenethiol functional groups, exhibits unique chemical properties that make it valuable for various applications. Its molecular structure combines aromatic and heterocyclic components, offering versatility in synthetic chemistry and drug development.

The growing interest in sulfur-based compounds like 4-(Thiomorpholinomethyl)benzenethiol stems from their role in bioactive molecule synthesis and polymer modification. Researchers frequently search for "CAS 1379335-44-0 applications" or "thiomorpholine derivatives in medicine," reflecting the compound's relevance in modern science. Its potential in catalysis and ligand design further enhances its industrial importance, aligning with trends toward sustainable and efficient chemical processes.

From a structural perspective, the thiomorpholine ring in 4-(Thiomorpholinomethyl)benzenethiol contributes to its electron-rich nature, enabling interactions with metal ions and biological targets. This property is particularly valuable in chelation therapy research and coordination chemistry. Meanwhile, the benzenethiol moiety provides a stable aromatic framework, often explored in "thiol-ene click chemistry"—a trending topic in material science forums and publications.

In pharmaceutical contexts, derivatives of 4-(Thiomorpholinomethyl)benzenethiol are investigated for their potential biological activity, with queries like "thiomorpholine drugs 2024" gaining traction. The compound's ability to modulate enzyme inhibition and receptor binding makes it a candidate for targeted therapies. However, rigorous ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are essential to evaluate its pharmacokinetic profile, a common focus in recent literature.

Industrial applications of CAS 1379335-44-0 extend to advanced material synthesis, where its dual functional groups facilitate crosslinking in high-performance polymers. Searches for "sulfur-containing monomers" or "thermoset resins" often highlight compounds like this due to their role in improving material durability and thermal stability. Additionally, its use in surface modification aligns with nanotechnology trends, particularly in nanoparticle functionalization.

Environmental and safety considerations are critical when handling 4-(Thiomorpholinomethyl)benzenethiol. While not classified as hazardous under standard regulations, proper laboratory protocols must be followed. Researchers frequently inquire about "benzenethiol handling precautions" or "thiomorpholine stability," emphasizing the need for clear guidelines. The compound's storage conditions (typically under inert atmosphere) and compatibility with other reagents are also key discussion points in technical forums.

Analytical characterization of 1379335-44-0 relies on techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods validate purity and structure, addressing common queries such as "how to analyze thiomorpholine compounds." Recent advancements in computational chemistry have also enabled predictive modeling of its reactivity, a topic increasingly searched in AI-driven drug discovery platforms.

The synthesis of 4-(Thiomorpholinomethyl)benzenethiol typically involves multi-step organic reactions, with patents and journals detailing optimized routes. Keywords like "thiomorpholine synthesis scale-up" reflect industrial interest in cost-effective production. Its derivatization potential—such as oxidation to sulfones or incorporation into larger scaffolds—further expands its utility, making it a staple in medicinal chemistry libraries.

Market trends indicate rising demand for specialty chemicals like CAS 1379335-44-0, driven by pharmaceutical R&D and material innovation. Global suppliers often highlight its custom synthesis availability, catering to niche applications. As sustainability gains prominence, searches for "green synthesis of thiol compounds" underscore the need for eco-friendly production methods, an area where this compound's modular structure offers advantages.

In conclusion, 4-(Thiomorpholinomethyl)benzenethiol represents a versatile building block with interdisciplinary relevance. Its combination of thiomorpholine and thiophenol functionalities bridges gaps between organic synthesis, drug development, and material engineering. Ongoing research into its structure-activity relationships and industrial scalability ensures its continued prominence in scientific and commercial spheres.